N'-(3,4-dihydro-2H-pyrrol-5-yl)-4-nitrobenzohydrazide

• Molecular Formula: C11H12N4O3
• Molecular Weight: 248.24 g/mol
• IUPAC Name: N//'-(3,4-dihydro-2H-pyrrol-5-yl)-4-nitrobenzohydrazide
• InChI: InChI=1S/C11H12N4O3/c16-11(14-13-10-2-1-7-12-10)8-3-5-9(6-4-8)15(17)18/h3-6H,1-2,7H2,(H,12,13)(H,14,16)
• InChI Key: MUCPYDLVJBKCBR-UHFFFAOYSA-N
• Isomeric SMILES: C1CC(=NC1)NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

N-(3,4-dihydro-2H-pyrrol-5-yl)-4-nitrobenzohydrazide, commonly known as DNP or 2,4-dinitrophenylhydrazine, is a chemical compound that has been widely used in scientific research for over a century. This compound has a unique structure that makes it useful in a variety of applications, including organic synthesis, analytical chemistry, and biochemistry.

Mechanism of Action

DNP acts as a nucleophile and reacts with carbonyl compounds to form hydrazones, which can be easily identified and quantified using various analytical techniques. This reaction is highly specific and can be used to identify and quantify a wide range of carbonyl compounds.
Biochemical and Physiological Effects
DNP has been shown to have a variety of biochemical and physiological effects in different organisms. It has been shown to inhibit mitochondrial respiration in various tissues, leading to an increase in metabolic rate and energy expenditure. This effect has been studied extensively in the context of weight loss and obesity.

Advantages and Limitations for Lab Experiments

DNP is a highly reactive compound that can be easily modified to suit different applications. It is also relatively inexpensive and widely available, making it a popular choice for many researchers. However, it is important to note that DNP is highly toxic and should be handled with extreme care. It can also interfere with other analytical techniques and should be used with caution in certain experiments.

Future Directions

There are many potential future directions for research involving DNP. One area of interest is the development of new analytical techniques that can be used to identify and quantify carbonyl compounds in various samples. Another area of interest is the development of new applications for DNP in the field of biochemistry, such as the study of mitochondrial function and metabolism. Overall, DNP is a versatile and useful compound that has many potential applications in scientific research.

Synthesis Methods

DNP can be synthesized through a simple reaction between 2,4-dinitrochlorobenzene and hydrazine hydrate. The resulting product is a yellow crystalline powder that is highly reactive and can be easily modified to suit different applications.

Scientific Research Applications

DNP has been used in a wide range of scientific research applications, including organic synthesis, analytical chemistry, and biochemistry. It is commonly used as a reagent in the identification and quantification of carbonyl compounds, such as aldehydes and ketones, in various samples.